3-(2,2-Dibromoethenyl)pyridine

• CAS No.: 63671-82-9
• Molecular Formula: C7H5Br2N
• Molecular Weight: 262.93 g/mol
• IUPAC Name: 3-(2,2-dibromoethenyl)pyridine
• InChI: InChI=1S/C7H5Br2N/c8-7(9)4-6-2-1-3-10-5-6/h1-5H
• InChI Key: VBWLJPQYWDQPII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=C(Br)Br

Description

3-(2,2-Dibromoethenyl)pyridine is a useful research compound. Its molecular formula is C7H5Br2N and its molecular weight is 262.93 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tetrabromomethane (24.82 g, 0.747 mole) and triphenylphosphine (39.17 g, 0.149 mole) were stirred together in dry methylene chloride (100 mL) for 5 min. at 0° C. under a nitrogen atmosphere. To this mixture was added dropwise pyridine 3-carboxaldehyde (4 g, 0.0373 mole). The solution was then stirred for 45 min. at ambient temperature. The reaction mixture was extracted with aqueous 6N hydrochloric acid (3×25 mL), the aqueous layer basified with solid sodium bicarbonate to pH 8-9 and extracted with chloroform (4×25 mL). The combined organic liquours were dried over anhydrous sodium sulfate, filtered and concentrated on a rotary evaporator to give a dark colored syrup. The crude product was chromatographed on silica gel (70-230 mesh) with chloroform:methanol (95:5) as eluant, to afford a light yellow solid (5.0 g, 70%) which rapidly turned dark on standing.